N-(3-fluoro-4-methylphenyl)-N'-2-pyrazinylurea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-pyrazin-2-ylurea
• InChI: InChI=1S/C12H11FN4O/c1-8-2-3-9(6-10(8)13)16-12(18)17-11-7-14-4-5-15-11/h2-7H,1H3,(H2,15,16,17,18)
• InChI Key: RKSYIVARYQVOPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=NC=CN=C2)F
• Molecular Formula: C12H11FN4O
• Molecular Weight: 246.24 g/mol

Description

N-(3-fluoro-4-methylphenyl)-N'-2-pyrazinylurea, commonly known as FMPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as agriculture and medicine. FMPP is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of FMPP is not well understood. However, studies have shown that FMPP inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. FMPP has also been shown to activate AMP-activated protein kinase (AMPK), which plays a key role in regulating glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects:
FMPP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that FMPP inhibits the growth of cancer cells by inducing apoptosis. FMPP has also been shown to activate AMPK, which plays a key role in regulating glucose metabolism and energy homeostasis. In animal studies, FMPP has been shown to have hypoglycemic and hypolipidemic effects.

Advantages and Limitations for Lab Experiments

FMPP has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. FMPP is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, FMPP has some limitations. It is not very water-soluble, which can make it difficult to use in aqueous solutions. FMPP is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for research on FMPP. One area of research could be to further investigate the mechanism of action of FMPP. Another area of research could be to explore the potential use of FMPP as a treatment for diabetes. Additionally, FMPP could be studied for its potential use as an antitumor agent in humans. Finally, further studies could be conducted to determine the safety and toxicity of FMPP in humans.

Scientific Research Applications

FMPP has been studied extensively for its potential applications in agriculture and medicine. In agriculture, FMPP has been shown to have herbicidal activity against several weed species. In medicine, FMPP has been studied for its potential use as an antitumor agent and as a treatment for diabetes.